D-erythro-Sphingosine-C17
D-erythro-Sphingosine-C17
Sphingosine is an amino alcohol most commonly characterized by an 18-carbon unsaturated hydrocarbon chain D-erythro-Sphingosine C-18 (Item No. 10007907). However, the hydrocarbon chain length of sphingosine, and the related dihydrosphingosine, can vary from 12-26 carbons in mammalian tissues. D-erythro-Sphingosine C-17 is a naturally-occurring but uncommon form of sphingosine, accounting for approximately 13% of the sphingosine in human skin. It can be phosphorylated by sphingosine kinases to produce C-17 sphingosine-1-phosphate. More commonly, sphingosine C-17 is used as an internal standard in the analysis of sphingoid compounds by chromatographic or spectrometric methods.
Brand Name:
Vulcanchem
CAS No.:
6918-48-5
VCID:
VC0150445
InChI:
InChI=1S/C17H35NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17(20)16(18)15-19/h13-14,16-17,19-20H,2-12,15,18H2,1H3/b14-13+/t16-,17+/m0/s1
SMILES:
CCCCCCCCCCCCC=CC(C(CO)N)O
Molecular Formula:
C17H35NO2
Molecular Weight:
285.5 g/mol
D-erythro-Sphingosine-C17
CAS No.: 6918-48-5
Reference Standards
VCID: VC0150445
Molecular Formula: C17H35NO2
Molecular Weight: 285.5 g/mol
| CAS No. | 6918-48-5 |
|---|---|
| Product Name | D-erythro-Sphingosine-C17 |
| Molecular Formula | C17H35NO2 |
| Molecular Weight | 285.5 g/mol |
| IUPAC Name | (E,2S,3R)-2-aminoheptadec-4-ene-1,3-diol |
| Standard InChI | InChI=1S/C17H35NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17(20)16(18)15-19/h13-14,16-17,19-20H,2-12,15,18H2,1H3/b14-13+/t16-,17+/m0/s1 |
| Standard InChIKey | RBEJCQPPFCKTRZ-LHMZYYNSSA-N |
| Isomeric SMILES | CCCCCCCCCCCC/C=C/[C@H]([C@H](CO)N)O |
| SMILES | CCCCCCCCCCCCC=CC(C(CO)N)O |
| Canonical SMILES | CCCCCCCCCCCCC=CC(C(CO)N)O |
| Appearance | Unit:5 mgSolvent:nonePurity:98+%Physical solid |
| Description | Sphingosine is an amino alcohol most commonly characterized by an 18-carbon unsaturated hydrocarbon chain D-erythro-Sphingosine C-18 (Item No. 10007907). However, the hydrocarbon chain length of sphingosine, and the related dihydrosphingosine, can vary from 12-26 carbons in mammalian tissues. D-erythro-Sphingosine C-17 is a naturally-occurring but uncommon form of sphingosine, accounting for approximately 13% of the sphingosine in human skin. It can be phosphorylated by sphingosine kinases to produce C-17 sphingosine-1-phosphate. More commonly, sphingosine C-17 is used as an internal standard in the analysis of sphingoid compounds by chromatographic or spectrometric methods. |
| Synonyms | C17-Sphingosine; D-erythro-Heptadecasphing-4-enine; (E)-D-erythro-2-Amino-4-heptadecene-1,3-diol; [R-[R*,S*-(E)]]-2-Amino-4-heptadecene-1,3-diol; (2S,3R,E)-2-Aminoheptadec-4-ene-1,3-diol |
| Reference | 1. A. Merrill, Jr. “De Novo Sphingolipid Biosynthesis: A Necessary, but Dangerous, Pathway” The Journal of Biological Chemistry, Vol. 277(29) pp.25843–25846, 20022. J. Shayman “Sphingolipids” Kidney International, Vol. 58 pp. 11-26, 20003. Y. Hannun and R. Bell “Lysosphingolipids inhibit protein kinase C: implications for the sphingolipidoses.” Vol. 235:4789 pp. 670, 19874. V. Nava et al. “Sphingosine Enhances Apoptosis of Radiation-resistant Prostate Cancer Cells” Cancer Research, Vol. 60 pp. 4468-4474, 2000 |
| PubChem Compound | 5283557 |
| Last Modified | Nov 11 2021 |
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